molecular formula C17H12Cl2N2OS B2942738 2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide CAS No. 478042-49-8

2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide

Cat. No. B2942738
CAS RN: 478042-49-8
M. Wt: 363.26
InChI Key: IDZSZRJRXDDPIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide, also known as BDT, is a synthetic chemical compound that has been studied for its potential applications in many scientific research areas. BDT is a thiazole derivative that was first synthesized in the late 1960s and has since been used as a model compound in various research experiments. BDT has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments.

Scientific Research Applications

Pharmacological Evaluation and Molecular Docking Studies

The compound 2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide is structurally related to benzofused thiazole derivatives, which have demonstrated potential in pharmacological evaluations. A study focused on the development of benzofused thiazole derivatives for their antioxidant and anti-inflammatory activities. Through in vitro screenings, certain derivatives showed significant anti-inflammatory and antioxidant activities, underlining the therapeutic potential of benzothiazole scaffolds in designing new anti-inflammatory and antioxidant agents. Molecular docking further supported these findings by illustrating the compounds' potential mechanisms of action (Raut et al., 2020).

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives are recognized for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and potential as antitumor agents. The versatility of the benzothiazole nucleus in drug discovery is highlighted by its presence in various pharmacological agents. This review emphasizes the therapeutic significance of benzothiazoles, indicating the compound's relevance in medicinal chemistry and its potential as a basis for developing new chemotherapeutic agents (Kamal et al., 2015).

Synthetic Approaches and Biological Importance

The compound's chemical class, benzothiazoles, has been studied for its broad spectrum of biological activities. Research highlights the synthesis and biological importance of benzothiazole derivatives, illustrating the compound's utility in medicinal chemistry. The focus on developing new therapeutic agents based on benzothiazole derivatives underlines the potential for creating pharmacologically active compounds with enhanced properties (Rosales-Hernández et al., 2022).

Advancements in Pharmacological Activities

Benzothiazole and its derivatives continue to be a focal point in medicinal chemistry due to their diverse pharmacological activities. Recent advancements highlight the compound's role in developing new drugs with antimicrobial, analgesic, anti-inflammatory, and anticancer properties. The review demonstrates the ongoing research efforts to leverage the benzothiazole scaffold for future therapeutic applications, showcasing the compound's importance in drug development (Sumit et al., 2020).

properties

IUPAC Name

2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12Cl2N2OS/c18-13-7-6-12(9-14(13)19)20-17(22)15-10-23-16(21-15)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IDZSZRJRXDDPIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12Cl2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.